Cas no 2228150-74-9 (3-2-(but-3-yn-1-yl)-1,3-dioxolan-2-ylpropanenitrile)

• Product Name: 3-2-(but-3-yn-1-yl)-1,3-dioxolan-2-ylpropanenitrile
• CAS No: 2228150-74-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6395260
• PubChem ID: 137963885
• Update Time: 2025-11-01

3-2-(but-3-yn-1-yl)-1,3-dioxolan-2-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-2-(but-3-yn-1-yl)-1,3-dioxolan-2-ylpropanenitrile
• EN300-1704343
• 3-(2-But-3-ynyl-1,3-dioxolan-2-yl)propanenitrile
• 3-[2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl]propanenitrile
• 2228150-74-9
• 1,3-Dioxolane-2-propanenitrile, 2-(3-butyn-1-yl)-

• Inchi： 1S/C10H13NO2/c1-2-3-5-10(6-4-7-11)12-8-9-13-10/h1H,3-6,8-9H2
• InChI Key： VHPDVYHJNDCKNC-UHFFFAOYSA-N
• SMILES： O1CCOC1(CCC#C)CCC#N

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.047±0.06 g/cm3(Predicted)
• Boiling Point: 295.3±15.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 3-2-(but-3-yn-1-yl)-1,3-dioxolan-2-ylpropanenitrile

Professional Introduction to Compound with CAS No. 2228150-74-9 and Product Name: 3-2-(but-3-yn-1-yl)-1,3-dioxolan-2-ylpropanenitrile

Compound with the CAS number 2228150-74-9 and the product name 3-2-(but-3-yn-1-yl)-1,3-dioxolan-2-ylpropanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular synthesis. The presence of a but-3-yn-1-yl moiety and a dioxolan ring system imparts distinct chemical properties that make it a valuable candidate for further exploration.

The 3-(2-(but-3-yn-1-yl)-1,3-dioxolan-2-yl)propanenitrile structure combines elements that are highly relevant to modern medicinal chemistry. The nitrile group (-CN) is a well-known pharmacophore, often involved in the design of bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and dipole interactions. Additionally, the dioxolan ring, a five-membered heterocycle containing two oxygen atoms, is frequently encountered in natural products and synthetic intermediates, contributing to the compound's stability and reactivity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The dioxolan scaffold, in particular, has been explored for its role in antimicrobial, anti-inflammatory, and anticancer applications. The incorporation of the but-3-ynyl group introduces additional reactivity, enabling further functionalization and diversification of the molecular structure. This dual functionality makes the compound an attractive starting point for synthesizing more complex derivatives with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a building block for drug development. The combination of the nitrile, butynyl, and dioxolan moieties offers multiple sites for chemical modification, allowing chemists to tailor the molecule's characteristics to specific biological targets. For instance, modifications at the nitrile group can influence solubility and metabolic stability, while alterations at the butynyl position can affect binding affinity to enzymes or receptors.

Recent studies have highlighted the importance of such multifunctional compounds in addressing complex diseases. Researchers have demonstrated that incorporating diverse structural motifs can lead to synergistic effects, improving drug efficacy while minimizing side effects. The 3-(2-(but-3-ynyl)-1,3-dioxolan-2-yl)propanenitrile compound aligns with this trend by offering a versatile platform for medicinal chemists to explore.

The synthesis of this compound involves sophisticated organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the dioxolan ring via intramolecular cyclization and subsequent functionalization of the butynyl group through cross-coupling reactions. These methodologies highlight the compound's synthetic accessibility while maintaining high purity standards necessary for pharmaceutical applications.

In terms of biological activity, preliminary investigations suggest that derivatives of this compound exhibit promising properties in vitro. The nitrile group has been shown to interact with various biological targets, including proteases and ion channels, which are implicated in numerous pathological conditions. Furthermore, the dioxolan ring has demonstrated antimicrobial activity against resistant strains of bacteria, underscoring its therapeutic relevance.

The integration of computational chemistry has further accelerated the discovery process for this class of compounds. Molecular modeling techniques allow researchers to predict binding affinities and optimize structures before conducting expensive wet-lab experiments. This approach not only saves time but also enhances the likelihood of success in identifying lead compounds for drug development.

Future directions for research on CAS No. 2228150-74-9 include exploring its role in combinatorial therapy regimens. By pairing it with other bioactive molecules, researchers may uncover novel mechanisms of action that could revolutionize treatment strategies for chronic diseases. Additionally, investigating its behavior in vivo will provide crucial insights into its pharmacokinetics and potential clinical applications.

The versatility of 3-(2-(but-3-yne)-1,3-dioxolan)propanenitrile extends beyond pharmaceuticals; it also holds promise in materials science and agrochemicals. Its unique structural features make it a candidate for developing advanced polymers or specialty chemicals with tailored properties. Such interdisciplinary applications underscore the broad utility of this compound and its derivatives.

In conclusion,CAS No 2228150 74 9 represents a significant contribution to synthetic chemistry and drug discovery. Its innovative structure,dioxolan,and functional groups,nitrile butynyl, offer a rich foundation for developing next-generation therapeutics. As research continues to uncover new applications,this compound is poised to play a pivotal role in advancing scientific understanding and therapeutic innovation.